1-((3-chlorobenzyl)oxy)-N-(2,4-dimethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: 1-[(3-chlorophenyl)methoxy]-N-(2,4-dimethylphenyl)-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C21H19ClN2O3/c1-14-8-9-19(15(2)11-14)23-20(25)18-7-4-10-24(21(18)26)27-13-16-5-3-6-17(22)12-16/h3-12H,13H2,1-2H3,(H,23,25)
• InChI Key: FKXRKAORZHTNAF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=CC=CN(C2=O)OCC3=CC(=CC=C3)Cl)C
• Molecular Formula: C21H19ClN2O3
• Molecular Weight: 382.8 g/mol

Description

1-((3-chlorobenzyl)oxy)-N-(2,4-dimethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C21H19ClN2O3 and its molecular weight is 382.84. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structural Analysis

Research into derivatives of 2,4-dimethyl-6-oxo-1,6-dihydropyridin-3-carboxamide has led to the synthesis of various compounds, showcasing the chemical versatility and potential pharmacological applications of such derivatives. Feklicheva et al. (2019) synthesized and analyzed the X-ray diffraction patterns of 9 derivatives, including O- and N-phenacyl substituted products, highlighting the adaptability of this compound class for generating structurally diverse molecules with potential application in drug discovery and material science. The synthesis methods provided insights into original rearrangements and cyclizations, broadening the scope of synthetic organic chemistry techniques (Feklicheva, Okul, Rybakov, Babaev, & Ofitserov, 2019).

Transformation and Reactivity Studies

Further investigation into the transformation of 2-pyridone-5-amide into nitrile derivatives by Koval’ et al. (2017) involved a detailed study of molecular and crystal structures through single crystal diffraction. This work not only provides a deep dive into the synthetic pathways but also explores the reactivity and possible applications of these compounds in developing new chemical entities. Theoretical simulations using density functional theory (DFT) helped in understanding the reaction mechanisms, thereby opening new avenues for chemical synthesis (Koval’, Okul’, Yatsenko, Babaev, Polyakova, & Rybakov, 2017).

Application in Heterocyclic Chemistry

The synthesis of 1-aryl-1,6-naphthyridinone derivatives from substituted 3-and 5-formylpyridin-2-ones as described by Medvedeva et al. (2009) showcases the importance of this compound class in heterocyclic chemistry. The ability to introduce electron-withdrawing substituents into the benzene ring opens up new possibilities for the development of compounds with varied biological activities. This research contributes significantly to the field of heterocyclic synthesis, demonstrating the utility of these derivatives in constructing complex molecular architectures (Medvedeva, Tugusheva, Alekseeva, Evstratova, Kiselev, Chernyshev, Avramenko, & Granik, 2009).